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Abstract
(Dimethylaminomethyl)ferrocene, a prominent derivative of ferrocene, serves as a crucial

building block in organometallic chemistry and materials science. Its unique electronic

properties and reactivity make it a valuable precursor for creating complex molecular

architectures, chiral ligands for asymmetric catalysis, and redox-active materials. This technical

guide provides a comprehensive overview of the core physical properties of

(Dimethylaminomethyl)ferrocene, offering researchers, scientists, and drug development

professionals a foundational understanding for its application. The document details thermal,

spectroscopic, and physicochemical characteristics, supported by experimental protocols and

causality-driven explanations to ensure scientific integrity and practical utility.

Introduction and Molecular Profile
(Dimethylaminomethyl)ferrocene, with the chemical formula C₁₃H₁₇FeN, is an organometallic

compound featuring a ferrocene core substituted with a dimethylaminomethyl group [-
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CH₂N(CH₃)₂] on one of the cyclopentadienyl (Cp) rings.[1][2][3] This substitution significantly

influences the molecule's reactivity, particularly enabling directed ortho-metalation, which is a

powerful strategy for synthesizing 1,2-disubstituted ferrocene derivatives.[4] The compound is

an air-stable, dark-orange to brown syrup or liquid at ambient temperature, soluble in most

common organic solvents.[1][5]

IUPAC Name: N,N-Dimethyl-1-(ferrocenyl)methanamine

CAS Number: 1271-86-9

Molecular Weight: 243.13 g/mol [2][6]

The structural arrangement of (Dimethylaminomethyl)ferrocene, particularly the eclipsed

conformation of its cyclopentadienyl rings, has been confirmed by X-ray crystallography.[4]

Caption: 2D representation of (Dimethylaminomethyl)ferrocene's structure.

Summary of Core Physical Properties
The key quantitative physical properties are summarized in the table below for quick reference.

These values are critical for designing experimental setups, purification procedures, and

storage protocols.
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Property Value
Method /
Conditions

Source(s)

Appearance
Dark orange to dark

brown liquid

Visual Inspection at

25 °C
[3]

Boiling Point 124-128 °C
At 2.5 - 3.3 mmHg

(reduced pressure)
[2][7]

Melting Point 5–8 °C Standard Method [5]

Density 1.228 g/mL At 25 °C [2]

Refractive Index

(n₂₀/D)
1.59 At 20 °C [2][7]

Flash Point 113 °C (235.4 °F) Closed Cup [2]

Solubility

Immiscible with water;

soluble in common

organic solvents

Miscibility Testing [8][9]

Thermal Properties and Stability
Boiling and Melting Point
(Dimethylaminomethyl)ferrocene is a high-boiling liquid. Its boiling point is typically reported

in the range of 124-128 °C, but it is crucial to note that this determination is made under

reduced pressure (approximately 2.5-3.3 mmHg).[2][7] Attempting to distill this compound at

atmospheric pressure would likely lead to thermal decomposition before boiling. Its relatively

low melting point of 5–8 °C means it exists as a liquid or syrup under standard laboratory

conditions.[5]

Stability and Storage
While chemically stable under standard ambient conditions in an inert atmosphere,

(Dimethylaminomethyl)ferrocene exhibits sensitivity to air, light, and moisture. It is also

classified as heat-sensitive. Prolonged exposure to air can lead to oxidation of the iron(II)

center, causing degradation. Therefore, for long-term storage and to maintain purity, the
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compound should be kept in a tightly sealed container under an inert gas like argon or nitrogen

and stored in a cool, dark place, with recommended temperatures between 2-8°C.[2][10]

Spectroscopic Characterization
Spectroscopic methods are indispensable for confirming the identity and purity of

(Dimethylaminomethyl)ferrocene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a primary tool for structural verification. The spectrum exhibits

characteristic signals corresponding to the distinct proton environments in the molecule.

Cyclopentadienyl (Cp) Protons: The protons on the two Cp rings typically appear as a

complex set of signals around δ 4.1-4.2 ppm. This region includes signals from the five

protons on the unsubstituted ring and the four protons on the substituted ring.[11]

Methylene (-CH₂-) Protons: The two protons of the methylene bridge connecting the Cp ring

to the nitrogen atom appear as a singlet at approximately δ 3.28 ppm.[11]

Dimethylamino (-N(CH₃)₂) Protons: The six equivalent protons of the two methyl groups

attached to the nitrogen atom produce a sharp singlet at around δ 2.16 ppm.[11]

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups and confirm the overall structure.

The spectrum will show characteristic C-H stretching and bending frequencies for the aromatic

Cp rings and aliphatic substituent, as well as vibrations associated with the ferrocenyl sandwich

structure. Spectra are available in public databases for reference.[6][12]

Experimental Protocols
Protocol 1: Determination of Boiling Point (Reduced
Pressure)
Causality Statement:This procedure uses vacuum distillation, a critical technique for high-

boiling, heat-sensitive compounds. By reducing the ambient pressure, the boiling point is
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significantly lowered, allowing for distillation at temperatures that prevent thermal

decomposition.

Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry.

Use a Kugelrohr apparatus for very small quantities.

Sample Preparation: Place a small volume (e.g., 1-2 mL) of

(Dimethylaminomethyl)ferrocene into the distillation flask along with a new magnetic stir

bar or boiling chips to ensure smooth boiling.

System Sealing: Lightly grease all glass joints with vacuum grease to ensure a tight seal.

Connect the apparatus to a vacuum pump protected by a cold trap (e.g., liquid nitrogen or

dry ice/acetone).

Pressure Regulation: Turn on the vacuum pump and allow the system to evacuate. Monitor

the pressure using a manometer, adjusting to the target pressure of ~2.5-3.3 mmHg.

Heating: Begin stirring and gently heat the distillation flask using a heating mantle or oil bath.

Data Collection: Slowly increase the temperature until the liquid begins to boil and

condensate forms on the condenser. Record the temperature at which the liquid is steadily

distilling and condensing. This temperature is the boiling point at the recorded pressure.

Shutdown: Once the distillation is complete, remove the heat source and allow the system to

cool completely before slowly venting the apparatus to atmospheric pressure.

Protocol 2: Preparation of a ¹H NMR Sample
Causality Statement:Deuterated chloroform (CDCl₃) is the solvent of choice for this compound

because it is an excellent solvent for organometallic species, is aprotic, and its residual proton

signal (at δ 7.26 ppm) does not overlap with the key signals of

(Dimethylaminomethyl)ferrocene, ensuring a clear and interpretable spectrum.

Sample Weighing: In a clean, dry vial, accurately weigh approximately 5-10 mg of

(Dimethylaminomethyl)ferrocene.

Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.
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Dissolution: Gently swirl or vortex the vial until the sample is completely dissolved. The

solution should be clear and orange/brown.

Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR

tube.

Analysis: Cap the NMR tube, wipe it clean, and insert it into the NMR spectrometer for

analysis.

Caption: Workflow for physical characterization of the compound.

Conclusion
The physical properties of (Dimethylaminomethyl)ferrocene are well-defined, characterizing

it as a thermally sensitive, high-boiling orange-brown liquid. Its solubility, density, and

spectroscopic signatures are key parameters that inform its handling, purification, and

application in scientific research. A thorough understanding of these properties, particularly its

sensitivity to air and heat, is paramount for maintaining its integrity and achieving reproducible

results in synthetic and analytical endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061127/docs#physical-properties-of-
dimethylaminomethyl-ferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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